Cas no 59447-72-2 (4-Chloro-N-methylpyrimidin-5-amine)

4-Chloro-N-methylpyrimidin-5-amine structure
59447-72-2 structure
Product Name:4-Chloro-N-methylpyrimidin-5-amine
CAS No:59447-72-2
MF:C5H6ClN3
MW:143.574239253998
CID:950165
PubChem ID:45080297
Update Time:2025-04-19

4-Chloro-N-methylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-N-methyl-5-pyrimidinamine
    • 5-Pyrimidinamine, 4-chloro-N-methyl- (9CI)
    • SCHEMBL16452792
    • 4-CHLORO-N-METHYLPYRIMIDIN-5-AMINE
    • AB65907
    • 59447-72-2
    • DB-426491
    • 4-Chloro-N-methylpyrimidin-5-amine
    • Inchi: 1S/C5H6ClN3/c1-7-4-2-8-3-9-5(4)6/h2-3,7H,1H3
    • InChI Key: LESYJGDWAQGAEC-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=CN=1)NC

Computed Properties

  • Exact Mass: 143.025
  • Monoisotopic Mass: 143.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.8A^2
  • XLogP3: 1.1
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